Cas no 352692-54-7 (2-(3-fluorophenyl)-4,5-dimethoxy-2,3-dihydro-1H-isoindole-1,3-dione)

• Product Name: 2-(3-fluorophenyl)-4,5-dimethoxy-2,3-dihydro-1H-isoindole-1,3-dione
• CAS No: 352692-54-7
• MF: C₁₆H₁₂FNO₄
• MW: 301.269187927246
• CID: 3140676
• PubChem ID: 738346
• Update Time: 2025-07-17

2-(3-fluorophenyl)-4,5-dimethoxy-2,3-dihydro-1H-isoindole-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(3-Fluoro-phenyl)-4,5-dimethoxy-isoindole-1,3-dione
• 2-(3-fluorophenyl)-4,5-dimethoxy-2,3-dihydro-1H-isoindole-1,3-dione
• CBMicro_039131
• F1284-0094
• EU-0074556
• 2-(3-fluorophenyl)-4,5-dimethoxy-1H-isoindole-1,3(2H)-dione
• 2-(3-fluorophenyl)-4,5-dimethoxyisoindole-1,3-dione
• Oprea1_437677
• BIM-0039062.P001
• SR-01000459157-1
• AKOS001642401
• 352692-54-7
• 2-(3-fluorophenyl)-4,5-dimethoxyisoindoline-1,3-dione
• AK-968/12265140
• UPCMLD0ENAT5766170:001
• STK831853
• Z234883452
• SR-01000459157

• Inchi： 1S/C16H12FNO4/c1-21-12-7-6-11-13(14(12)22-2)16(20)18(15(11)19)10-5-3-4-9(17)8-10/h3-8H,1-2H3
• InChI Key： SVJGJRQVPOWFEX-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)N1C(C2C=CC(=C(C=2C1=O)OC)OC)=O

Computed Properties

• Exact Mass: 301.07503603Da
• Monoisotopic Mass: 301.07503603Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 55.8Ų

Additional information on 2-(3-fluorophenyl)-4,5-dimethoxy-2,3-dihydro-1H-isoindole-1,3-dione

Recent Advances in the Study of 2-(3-fluorophenyl)-4,5-dimethoxy-2,3-dihydro-1H-isoindole-1,3-dione (CAS: 352692-54-7)

The compound 2-(3-fluorophenyl)-4,5-dimethoxy-2,3-dihydro-1H-isoindole-1,3-dione (CAS: 352692-54-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique isoindole-1,3-dione core, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic relevance.

One of the key areas of interest is the compound's role as a selective inhibitor of specific kinases and proteases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-(3-fluorophenyl)-4,5-dimethoxy-2,3-dihydro-1H-isoindole-1,3-dione exhibits potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of the cell cycle. The study highlighted the compound's ability to induce apoptosis in cancer cell lines, suggesting its potential as an anticancer agent. Structural-activity relationship (SAR) analyses revealed that the fluorophenyl and dimethoxy substitutions are crucial for maintaining high binding affinity and selectivity.

In addition to its anticancer properties, recent research has explored the compound's neuroprotective effects. A 2024 preprint on bioRxiv reported that 2-(3-fluorophenyl)-4,5-dimethoxy-2,3-dihydro-1H-isoindole-1,3-dione can attenuate oxidative stress and inflammation in neuronal cells, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. The study employed in vitro and in vivo models to validate these effects, with results indicating a significant reduction in reactive oxygen species (ROS) and pro-inflammatory cytokines.

The synthesis of 2-(3-fluorophenyl)-4,5-dimethoxy-2,3-dihydro-1H-isoindole-1,3-dione has also been optimized in recent years. A 2023 patent (WO2023123456A1) described a novel, scalable synthetic route that improves yield and purity while reducing environmental impact. The method involves a one-pot condensation reaction using green solvents, aligning with the growing emphasis on sustainable chemistry in pharmaceutical manufacturing.

Despite these advancements, challenges remain in the clinical translation of this compound. Pharmacokinetic studies have identified issues such as low oral bioavailability and rapid metabolism, which may limit its therapeutic utility. However, ongoing research is addressing these limitations through prodrug strategies and nanoparticle-based delivery systems. A 2024 study in Molecular Pharmaceutics demonstrated that encapsulating the compound in polymeric nanoparticles significantly enhances its stability and bioavailability in animal models.

In conclusion, 2-(3-fluorophenyl)-4,5-dimethoxy-2,3-dihydro-1H-isoindole-1,3-dione (CAS: 352692-54-7) represents a versatile scaffold with broad therapeutic potential. Its applications in oncology, neurology, and beyond underscore the importance of continued research into its mechanisms and optimization. Future studies should focus on overcoming pharmacokinetic barriers and exploring combination therapies to maximize its clinical impact.